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Compound of Interest

Compound Name: 5-Chloro-2-(2-ethylphenoxy)aniline
CAS No.: 946727-78-2
Cat. No.: B3172433

Get Quote

. J

Topic: Proper Disposal Procedures for 5-Chloro-2-(2-ethylphenoxy)aniline

Executive Summary: Immediate Action Card

Target Chemical: 5-Chloro-2-(2-ethylphenoxy)aniline Chemical Class: Halogenated Diaryl
Ether / Aniline Derivative Primary Hazards: Acute Toxicity (Oral/Dermal), Aquatic Toxicity
(Chronic), Potential Carcinogen.[1][2][3]

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3172433#bc-rfq
https://www.benchchem.com/product/b3172433/docs?utm_src=pdf-body#5-chloro-2-2-ethylphenoxy-aniline-proper-disposal-procedures
https://www.benchchem.com/product/b3172433/docs?utm_src=pdf-body#5-chloro-2-2-ethylphenoxy-aniline-proper-disposal-procedures
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chloroaniline
https://www.sigmaaldrich.com/JP/ja/product/bidepharmatech/bdph9bcd7710
https://www.sigmaaldrich.com/SG/en/product/enamine/enah03bbfb1a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3172433?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Status Immediate Action

Do NOT sweep dry. Dampen with inert oil (e.g.,
Spill (Solid) mineral oil) or water mist to suppress dust.[1][2]

[3] Scoop into a sealed container.

Absorb with vermiculite or sand.[1][3][4] Do NOT

Spill (Liquid) _ _
use combustible materials (sawdust).[3]
Wash immediately with soap and water for 15+
Skin Contact minutes.[1][3][5] Do not use solvents
(ethanol/DMSO) as they enhance absorption.[3]
Segregate from oxidizers and acids.[1][3][4]
Disposal Label as "Hazardous Waste -

Toxic/Halogenated.”

Chemical Profile & Hazard Identification

Scientific Integrity Note: Specific safety data for the 2-ethylphenoxy analog is limited in public
repositories.[1][2][3] The protocols below are derived from Structure-Activity Relationship (SAR)
analysis of the closely related 5-chloro-2-phenoxyaniline (CAS 93-67-4) and 5-chloro-2-(2-
chlorophenoxy)aniline (CAS 56966-48-4). As a halogenated aniline, this compound must be
treated as a high-toxicity, persistent organic pollutant.[1][2][3]

¢ Chemical Structure Analysis:

o Aniline Moiety: Responsible for potential methemoglobinemia (blood toxicity) and skin
absorption hazards.[3]

o Chloro- Group (Position 5): Increases lipophilicity and environmental persistence;
mandates high-temperature incineration.[1][2][3]

o Phenoxy Ether Linkage: Adds stability, making the compound resistant to standard
hydrolysis.[3]

e GHS Hazard Classification (Inferred):

o Acute Toxicity: Category 3 (Toxic if swallowed/in contact with skin).[3]
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o Agquatic Toxicity: Acute/Chronic Category 1 (Very toxic to aquatic life with long-lasting
effects).[1][2][3]

o Carcinogenicity: Category 2 (Suspected carcinogen).[3][6][7]

Personal Protective Equipment (PPE) & Engineering
Controls

Objective: Prevent dermal absorption and inhalation of dust/aerosols.[2][3][8]

PPE Component Specification Rationale

Aniline derivatives permeate

el Double Nitrile (min.[1][2][3][5] latex rapidly.[3] Double gloving
oves
0.11 mm outer, 0.06 mm inner)  provides a breakthrough time
buffer.[3]
] N95/P100 (Solid) or ABEK1 Prevents inhalation of toxic
Respiratory ) .
(Solution) dusts or organic vapors.[1][3]

Disposable, non-woven fabric
Body Protection Tyvek® Lab Coat/Coverall prevents dust accumulation on
street clothes.[1][3]

Tightly fitting goggles are
) ] required; safety glasses are
Eye Protection Chemical Splash Goggles ) o N
insufficient for aniline

liquids/dusts.[1][3]

Step-by-Step Disposal Protocol
A. Solid Waste (Contaminated Solids, PPE, Wipes)[3]

» Segregation: Isolate all solid waste contaminated with the substance.[3] Do NOT mix with
general trash or biohazard waste.[2][3]

e Containerization:

o Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1][2][3]
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o Line the jar with a clear, 6-mil polyethylene bag (double-bagging recommended).[1][2][3]

e Labeling:
o Label clearly: "Hazardous Waste - Solid - Toxic - Halogenated Organic."

o List constituents: "5-Chloro-2-(2-ethylphenoxy)aniline, Nitrile Gloves, Paper Wipes."[1]
[21[3]

B. Liquid Waste (Mother Liquors, Solutions)[3]

o Compatibility Check: Ensure the waste stream is pH 6-10.[1][2][3]

o Warning: Mixing anilines with strong acids (pH < 2) can generate heat and precipitate
salts, complicating incineration.[3]

o Warning: Mixing with oxidizers (Nitric Acid, Peroxides) can cause explosive
polymerization.[3]

e Collection:

o Pour into a dedicated Halogenated Solvent Waste container (e.g., amber glass or HDPE
carboy).[3]

o Do NOT fill >90% capacity to allow for thermal expansion.[2][3]
e Labeling:
o Label: "Hazardous Waste - Liquid - Halogenated Solvent."

o List all solvents (e.g., "Dichloromethane 90%, 5-Chloro-2-(2-ethylphenoxy)aniline
<1%").

C. Spill Cleanup Procedure

o Evacuate & Ventilate: Clear the immediate area.[3] If powder is airborne, wait 15 minutes for
settling.[3]

« Don PPE: Put on double gloves, goggles, and respirator.[3]
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¢ Containment:

o Solid Spill: Cover with a damp paper towel (water or mineral oil) to prevent dust
generation.[3] Scoop carefully.

o Liquid Spill: Encircle with a vermiculite or diatomaceous earth dike.[1][3] Absorb inward.
e Decontamination:

o Scrub the surface with a surfactant solution (soapy water).[3] Aniline residues are oily and
hydrophobic; water alone is ineffective.[3]

o Perform a final wipe with ethanol or isopropanol to remove trace organic residues, then
wash again with soap/water.[1][3]

o Disposal: Place all cleanup materials into the Solid Waste container (Section A).

Visualized Disposal Decision Workflow
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Waste Generation:
5-Chloro-2-(2-ethylphenoxy)aniline

Determine Physical State

Solid Liquid
Solid Waste Liquid Waste
(Powder, Wipes, PPE) (Solutions, Mother Liquor)

l

Contains Halogenated Solvents?
(DCM, Chloroform)

Double Bag in 6-mil Poly

Place in HDPE Drum No (e.g. Methanol only)

Container: Halogenated Solvent Waste Container: Non-Halogenated Organic Waste
(Red Label) (Clear Label)

Label: "Toxic, Halogenated Organic'
List CAS & Concentration

Schedule EHS Pickup
(Incineration Required)

Click to download full resolution via product page

Caption:Figure 1: Decision tree for segregating and packaging 5-Chloro-2-(2-
ethylphenoxy)aniline waste streams to ensure compliance with incineration protocols.
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Incompatibility & Storage Matrix

Critical Safety Rule: Store 5-Chloro-2-(2-ethylphenoxy)aniline in a cool, dry, dark cabinet,
segregated from the following:

Incompatible Class Example Chemicals Potential Reaction

Fire/Explosion: Anilines are

o Nitric Acid, Perchlorates, electron-rich and oxidize
Strong Oxidizers ) o
Permanganates rapidly, generating intense
heat.[1][2][3]

] ] Exothermic Reaction: Vigorous
) ] ] Acetyl Chloride, Acetic )
Acid Chlorides/Anhydrides ] acylation releases HCl gas and
Anhydride
heat.[3]

Salt Formation: Exothermic
) ) ] ) ) reaction; may cause container
Strong Acids Sulfuric Acid, Hydrochloric Acid o
pressurization if sealed too

quickly.[1][3]

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 66738: 5-Chloro-2-phenoxyaniline.[1][2][3] Retrieved from [Link][1][2]

o U.S. Environmental Protection Agency (EPA).RCRA Hazardous Waste Codes: P & U Lists.[3]
[9] Retrieved from [Link][1][2]

e Occupational Safety and Health Administration (OSHA).Toxic and Hazardous Substances:
Aniline.[3] 29 CFR 1910.1000.[3] Retrieved from [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

. 4-Chloroaniline | CIC6H4NH2 | CID 7812 - PubChem [pubchem.ncbi.nim.nih.gov]
. 5-Chloro-2-(4-chlorophenoxy)aniline | 121-27-7 [sigmaaldrich.com]

. 5-chloro-2-(2-methoxyethoxy)aniline | 23987-21-5 [sigmaaldrich.com]

. nj.gov [nj.gov]

. assets.thermofisher.cn [assets.thermofisher.cn]

. merckmillipore.com [merckmillipore.com]

. merckmillipore.com [merckmillipore.com]

. tcichemicals.com [tcichemicals.com]

°
(] [e0] ~ » [6)] EaN w N -

. pwaste.com [pwaste.com]

¢ To cite this document: BenchChem. [5-Chloro-2-(2-ethylphenoxy)aniline proper disposal
procedures]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3172433/docs#5-chloro-2-2-ethylphenoxy-aniline-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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